4-(5-Fluoropyridine-3-carbonyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-(5-fluoropyridine-3-carbonyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C16H12F4N4O2/c17-11-5-10(7-21-8-11)15(26)23-3-4-24(14(25)9-23)12-1-2-22-13(6-12)16(18,19)20/h1-2,5-8H,3-4,9H2
• InChI Key: PKIOAVAWSPEIAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC(=CN=C2)F)C3=CC(=NC=C3)C(F)(F)F
• Molecular Formula: C16H12F4N4O2
• Molecular Weight: 368.29 g/mol

Description

The compound appears to be a complex organic molecule that contains several functional groups including a fluoropyridine group, a carbonyl group, a trifluoromethyl group, and a piperazinone group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis. However, the synthesis of similar compounds often involves reactions like nucleophilic substitution, amide bond formation, and fluorination.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the fluoropyridine group might undergo nucleophilic aromatic substitution reactions, while the carbonyl group could be involved in various addition or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by factors like its molecular structure and the nature of its functional groups.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, studying its reactivity, and investigating its mechanism of action.

Please note that this is a general analysis based on the structure of the compound. For a more detailed and accurate analysis, specific studies and experimental data would be needed. If you have any more questions or need further clarification, feel free to ask!